Cas no 51432-85-0 (alpha-D-Glucopyranosiduronamide, methyl 2,3-di-O-methyl-)

51432-85-0 structure
Product name:alpha-D-Glucopyranosiduronamide, methyl 2,3-di-O-methyl-
CAS No:51432-85-0
MF:C9H17NO6
MW:235.23438334465
CID:935329
alpha-D-Glucopyranosiduronamide, methyl 2,3-di-O-methyl- Chemical and Physical Properties
Names and Identifiers
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- alpha-D-Glucopyranosiduronamide, methyl 2,3-di-O-methyl-
- 1-O,2-O,3-O-Trimethyl-α-D-glucopyranulonamide
- α-D-Glucopyranosiduronamide, methyl 2,3-di-O-methyl-
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- Inchi: 1S/C9H17NO6/c1-13-5-4(11)6(8(10)12)16-9(15-3)7(5)14-2/h4-7,9,11H,1-3H3,(H2,10,12)/t4-,5-,6-,7+,9-/m0/s1
- InChI Key: BAXVDRWEDXDAMD-ODFJCRMZSA-N
- SMILES: O(C)[C@H]1O[C@H](C(N)=O)[C@@H](O)[C@H](OC)[C@H]1OC
Computed Properties
- Exact Mass: 235.106
- Monoisotopic Mass: 235.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 100A^2
alpha-D-Glucopyranosiduronamide, methyl 2,3-di-O-methyl- Related Literature
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Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Ang-Ying Lin,Fuqian Yang,Sanboh Lee RSC Adv., 2016,6, 94949-94958
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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